4-Ethenyl-3-nitropyridine

• IUPAC Name: 4-ethenyl-3-nitropyridine
• InChI: InChI=1S/C7H6N2O2/c1-2-6-3-4-8-5-7(6)9(10)11/h2-5H,1H2
• InChI Key: YRXNBXKULPZPSM-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=C(C=NC=C1)[N+](=O)[O-]
• Molecular Formula: C7H6N2O2
• DSSTOX Substance ID: DTXSID30726201
• Molecular Weight: 150.13 g/mol
• CAS RN: 1112240-83-1

Description

4-Ethenyl-3-nitropyridine is a chemical compound with the molecular formula C7H6N2O2. It is a derivative of pyridine, which is a heterocyclic organic compound.

Synthesis Analysis

The synthesis of nitropyridines involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to produce the N-nitropyridinium ion. This ion is then reacted with SO2/HSO3– in water to obtain 3-nitropyridine. The method yields good results for 4-substituted pyridines.

Molecular Structure Analysis

The molecular structure of 4-Ethenyl-3-nitropyridine contains a total of 17 bonds, including 11 non-H bonds, 9 multiple bonds, 2 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 nitro group (aromatic), and 1 Pyridine.

Chemical Reactions Analysis

The reaction mechanism of nitropyridines is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift. From 4-aminopyridine, imidazo[4,5-c]pyridines have been synthesized.

Scientific Research Applications

Detection of Nitroaromatic Compounds

4-Ethenyl-3-nitropyridine derivatives have been studied for their application in detecting nitroaromatic compounds (NACs), which are important in explosives detection. Arylene–vinylene terpyridine conjugates, closely related to 4-Ethenyl-3-nitropyridine, have shown remarkable sensitivity and can be used as 'turn-off' sensors for NACs. These sensors are effective in various modes including solution, vapor, and contact, and can detect picric acid at nanomolar levels (Sil, Giri, & Patra, 2017).

Reduction Mechanisms in Aqueous Medium

Research on the reduction mechanism of 4-nitropyridine, a compound structurally similar to 4-Ethenyl-3-nitropyridine, has been conducted. This study is crucial in understanding the electrochemical behaviors of nitropyridines in various pH conditions. The reduction process involves multiple steps including the transformation to dihydroxylamine and nitroso compounds (Lacasse, Meunier‐Prest, Laviron, & Vallat, 1993).

Synthesis of Potential Anticancer Agents

4-Ethenyl-3-nitropyridine derivatives have been explored in the synthesis of anticancer agents. These derivatives have been used to create pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, which showed effects on the proliferation of cultured L1210 cells and survival rates in mice bearing P388 leukemia (Temple, Wheeler, Comber, Elliott, & Montgomery, 1983).

Stability Studies

Stability studies have been conducted on compounds structurally related to 4-Ethenyl-3-nitropyridine, like 3,4-diaminopyridine. These studies provide insights into the stability of nitropyridine derivatives under various conditions, influencing future pharmaceutical formulations (Raust, Goulay-Dufaÿ, Le Hoang, Pradeau, Guyon, & Do, 2007).

Conformational Stability and Spectral Studies

Research into the conformational stability and vibrational spectral studies of nitropyridine derivatives, including those similar to 4-Ethenyl-3-nitropyridine, has provided valuable information on molecular stability, bond strength, and electronic properties. These studies are significant in understanding the chemical reactivity of these molecules (Balachandran, Lakshmi, & Janaki, 2012).

Application in Molecular Electronic Devices

Some derivatives of 4-Ethenyl-3-nitropyridine have been used in molecular electronic devices due to their charge-induced conformational switching properties. This application demonstrates the potential of these compounds in the field of nanotechnology and electronics (Derosa, Guda, & Seminario, 2003).

Safety And Hazards

4-Ethenyl-3-nitropyridine is considered hazardous. It is advised to avoid contact with skin and eyes, avoid breathing dust, and not to ingest. If swallowed, immediate medical assistance should be sought.